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Compound of Interest

Compound Name: Cyanogen chloride

Cat. No.: B1212222 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of Cyanogen Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanogen chloride (CNC_l_) is a volatile, colorless gas with a pungent odor. It is a highly

toxic chemical that has been studied for its reactivity and potential applications in chemical

synthesis, as well as its implications as a disinfection byproduct in water treatment. This

technical guide provides a comprehensive overview of the chemical and physical properties of

cyanogen chloride, intended for professionals in research, science, and drug development.

Core Properties of Cyanogen Chloride
Identifier Value Source

IUPAC Name Carbononitridic chloride [1]

CAS Number 506-77-4 [2]

Molecular Formula CClN [1]

Molecular Weight 61.47 g/mol [1]

Physical Properties
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The physical characteristics of cyanogen chloride are critical for its handling, storage, and in

understanding its environmental fate.

Property Value Conditions Source

Appearance Colorless gas or liquid [1][3]

Odor Acrid, pungent [1][3]

Melting Point
-6.55 °C (20.21 °F;

266.60 K)
[3]

Boiling Point 13 °C (55 °F; 286 K) [3]

Density 2.7683 mg/cm³ at 0 °C, 101.325 kPa [3]

Vapor Pressure 1.987 MPa at 21.1 °C [3]

Solubility in Water Soluble [3]

Solubility in Organic

Solvents

Soluble in ethanol,

ether
[3]

Chemical Properties and Reactivity
Cyanogen chloride is a linear molecule with the structure Cl−C≡N, featuring a single bond

between carbon and chlorine and a triple bond between carbon and nitrogen.[3] Its chemical

reactivity is of significant interest, particularly its synthesis, hydrolysis, and trimerization.

Synthesis
Cyanogen chloride is produced by the oxidation of sodium cyanide with chlorine. This reaction

proceeds through the intermediate formation of cyanogen ((CN)₂).[3]

Hydrolysis
Cyanogen chloride slowly hydrolyzes in water at neutral pH to yield cyanate and chloride ions.

[3] The reaction is as follows:

ClCN + H₂O → [OCN]⁻ + Cl⁻ + 2H⁺[3]
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The hydrolysis of cyanogen chloride is influenced by pH and temperature. Studies have

shown that the hydroxide-assisted hydrolysis pathway is predominant.[4] The stability of

cyanogen chloride is also affected by the presence of other chemicals. For instance, it

decomposes relatively quickly in the presence of free chlorine but is more stable in the

presence of monochloramine.[5]

Trimerization
In the presence of an acid, cyanogen chloride can trimerize to form cyanuric chloride

(C₃N₃Cl₃), a heterocyclic compound.[3]

Experimental Protocols
Detailed experimental protocols for the determination of all physical and chemical properties of

cyanogen chloride are not readily available in single, standardized documents. However, the

following sections describe the general methodologies that are applied to determine these

properties, supplemented with specific conditions found in the literature for cyanogen chloride
and related compounds.

Determination of Melting Point
The melting point of cyanogen chloride, which is a gas at room temperature, is determined at

low temperatures. A common method for determining the melting point of such substances is

the capillary method.

Methodology:

A small sample of cyanogen chloride is liquefied by cooling and then introduced into a

glass capillary tube, which is then sealed.

The capillary tube is placed in a cooling bath (e.g., a cryostat) equipped with a calibrated

thermometer or a digital temperature sensor.

The temperature of the bath is slowly lowered until the cyanogen chloride solidifies.

The bath is then allowed to warm up very slowly, typically at a rate of 1-2 °C per minute.
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The temperature at which the first signs of melting are observed and the temperature at

which the last solid crystal disappears are recorded as the melting point range. For a pure

substance, this range is narrow.

Determination of Boiling Point
The boiling point of cyanogen chloride can be determined using a micro-boiling point method

due to its volatility.

Methodology:

A small amount of liquid cyanogen chloride is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is gently heated in a water or oil bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the inverted

capillary tube.

The heating is then discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid is drawn into the capillary tube is recorded as the boiling

point. This occurs when the vapor pressure of the substance equals the external

atmospheric pressure.

Determination of Vapor Pressure
The vapor pressure of a liquefied gas like cyanogen chloride can be measured using a static

or dynamic method.

Methodology (Static Method):

A sample of liquid cyanogen chloride is introduced into a thermostated vessel connected to

a pressure measuring device (manometer).

The vessel is evacuated to remove any air.
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The temperature of the vessel is precisely controlled.

The pressure of the vapor in equilibrium with the liquid is measured at various temperatures.

Determination of Water Solubility
The solubility of a gas in a liquid can be determined by measuring the volume of gas that

dissolves in a given volume of the liquid at a specific temperature and pressure.

Methodology:

A known volume of deionized and de-gassed water is placed in a thermostated gas

absorption vessel.

A known amount of cyanogen chloride gas is introduced into the vessel.

The system is agitated to facilitate dissolution and allowed to reach equilibrium.

The amount of undissolved gas is determined by measuring the final pressure and volume of

the gas phase.

The amount of dissolved gas is then calculated by subtracting the amount of undissolved

gas from the initial amount of gas introduced.

Analysis of Hydrolysis Kinetics
The study of the hydrolysis of cyanogen chloride involves monitoring its concentration over

time under controlled conditions of pH and temperature.

Methodology:

A buffered aqueous solution is prepared and brought to the desired temperature in a reaction

vessel.

A known amount of cyanogen chloride is introduced into the solution to initiate the reaction.

Aliquots of the reaction mixture are withdrawn at specific time intervals.

The reaction in the aliquots is quenched, for example, by adding a reducing agent.
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The concentration of cyanogen chloride in the aliquots is determined using an appropriate

analytical method, such as gas chromatography or a colorimetric method.

The rate constants are then determined by plotting the concentration of cyanogen chloride
versus time.[4]

Visualizations
Logical Workflow for Property Determination
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General Workflow for Physical Property Determination
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Caption: General workflow for determining key physical properties.

Chemical Reactions of Cyanogen Chloride
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Key Chemical Reactions of Cyanogen Chloride
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Caption: Synthesis, hydrolysis, and trimerization of cyanogen chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Kinetics of cyanogen chloride destruction by chemical reduction methods - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1212222?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212222?utm_src=pdf-body
https://www.benchchem.com/product/b1212222?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/15893356/
https://pubmed.ncbi.nlm.nih.gov/15893356/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. prc.cnrs.fr [prc.cnrs.fr]

3. The hydroxide-assisted hydrolysis of cyanogen chloride in aqueous solution - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. ASTM D6897 | ASTM Vapor Pressure of Petroleum Products [ayalytical.com]

5. westlab.com [westlab.com]

To cite this document: BenchChem. [What are the chemical and physical properties of
cyanogen chloride?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212222#what-are-the-chemical-and-physical-
properties-of-cyanogen-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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